Cas no 1804272-90-9 (5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid)

• Product Name: 5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid
• CAS No: 1804272-90-9
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 4938250
• Update Time: 2025-06-28

5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid

• Inchi： 1S/C11H14O4/c1-7(11(13)14)9-5-8(6-12)3-4-10(9)15-2/h3-5,7,12H,6H2,1-2H3,(H,13,14)
• InChI Key： FADXVKNMOPKLND-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CO)C=C1C(C(=O)O)C

Computed Properties

• Exact Mass: 210.08920892 g/mol
• Monoisotopic Mass: 210.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 210.23

Additional information on 5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid

Comprehensive Overview of 5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid (CAS No. 1804272-90-9): Properties, Applications, and Research Insights

5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid (CAS No. 1804272-90-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a hydroxymethyl group and a methoxy substituent on a phenylpropanoic acid backbone, exhibits potential in drug development, particularly as an intermediate for synthesizing bioactive molecules. Its CAS number 1804272-90-9 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for phenylpropanoic acid derivatives has surged, driven by their role in designing anti-inflammatory and metabolic modulators. The hydroxymethyl moiety in this compound enhances its solubility and reactivity, making it a versatile building block for medicinal chemistry. Researchers are exploring its applications in targeted drug delivery systems, a trending topic in precision medicine, where optimizing molecular interactions is paramount.

The compound’s methoxy group contributes to its stability and bioavailability, key factors in pharmacokinetic studies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to validate its purity, a frequent query among laboratory professionals. Additionally, its potential as a chiral intermediate aligns with the growing interest in stereoselective synthesis, a hot topic in green chemistry forums.

From an industrial perspective, 5-(Hydroxymethyl)-2-methoxyphenylpropanoic acid is synthesized via catalytic hydrogenation or enzymatic conversion, methods often discussed in sustainable chemistry circles. Its low environmental toxicity, compared to traditional intermediates, resonates with the EPA’s greener solvents initiative, a frequently searched regulatory guideline.

Ongoing studies investigate its derivatization into prodrugs, addressing challenges like oral bioavailability—a common pain point in drug formulation. Patent databases reveal its inclusion in neuroprotective agents, linking it to neurodegenerative disease research, a high-traffic area in academic searches. The compound’s logP value and hydrogen bonding capacity are also under scrutiny for QSAR modeling, a technique dominating computational chemistry discussions.

In summary, CAS No. 1804272-90-9 represents a promising candidate bridging organic synthesis and therapeutic innovation. Its multifaceted applications, from bioconjugation to material science, position it as a compound to watch in the evolving landscape of bioactive molecules.